Cas no 1261994-92-6 (2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid
• CAS No: 1261994-92-6
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322621
• CID: 2622330
• PubChem ID: 53228440
• Update Time: 2025-06-08

2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%
• MFCD18322621
• DTXSID60691973
• 1261994-92-6
• 2-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-5-FLUOROBENZOIC ACID
• 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322621
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)8-2-5-13(16)11(6-8)10-4-3-9(17)7-12(10)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： XGCRQOOUQQPKQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 308.025
• Monoisotopic Mass: 308.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid

Introduction to 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic Acid (CAS No. 1261994-92-6)

2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid, identified by its CAS number 1261994-92-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid make it a particularly intriguing molecule for further study. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the methoxycarbonyl group, contributes to its unique chemical properties and reactivity. These substituents not only influence the electronic distribution of the molecule but also play a crucial role in modulating its biological interactions.

In recent years, there has been a growing interest in developing novel benzoic acid derivatives as potential leads for drug discovery. The combination of chloro, fluoro, and methoxycarbonyl groups in 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid suggests that it may exhibit a range of pharmacological activities. For instance, the fluoro substituent is known to enhance metabolic stability and binding affinity, while the chloro group can influence electron density and interact with biological targets.

The methoxycarbonyl group not only provides a site for further functionalization but also contributes to the overall solubility and bioavailability of the compound. These structural elements collectively contribute to the compound's potential as a scaffold for developing new therapeutic agents. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

In the realm of oncology, benzoic acid derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation and survival. The structural motifs present in 2-(2-Chloro-5-methoxycarbonylphenyl)-5-fluorobenzoic acid suggest that it may interact with targets such as kinases and transcription factors, which are critical in cancer biology. Preliminary studies have indicated that this compound can modulate signaling pathways associated with tumor growth and metastasis.

Beyond oncology, this compound has also been investigated for its potential anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has been a key strategy in drug development. The presence of both chloro and fluoro substituents may enable 2-(2-Chloro-5-methoxycarbonylphenyl)--5-fluorobenzoic acid to interact with inflammatory mediators and modulate immune responses.

The central nervous system (CNS) is another area where this compound has shown promise. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins and neuroinflammation. Benzoic acid derivatives have been explored for their ability to cross the blood-brain barrier and exert neuroprotective effects. The structural features of 2-(-Chloro-5-methoxycarbonylphenyl)--5-fluorobenzoic acid make it a candidate for developing novel therapeutics targeting CNS disorders.

In addition to these therapeutic applications, 2-(-Chloro-5-methoxycarbonylphenyl)--5-fluorobenzoic acid has been studied for its potential role in drug development as a molecular probe. Its unique structure allows researchers to investigate various biological pathways and understand the mechanisms of action of related compounds. This information can be invaluable in designing more effective drugs with improved efficacy and safety profiles.

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